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An In-Depth Technical Guide to (-)-Ambroxide (CAS 6790-58-5)

Introduction
(-)-Ambroxide, known commercially by names such as Ambroxan and Ambrofix, is a high-

impact terpenoid that has become a cornerstone of modern perfumery and a valuable

ingredient in the flavor industry.[1][2] Originally identified as one of the key olfactory

components of ambergris—a rare and historically prized excretion from sperm whales—(-)-
Ambroxide is now produced almost exclusively through semi-synthetic or biotechnological

methods.[1][3] Its discovery and subsequent synthesis, first achieved in 1950, marked a pivotal

moment, providing a sustainable and ethically sound alternative to a resource dependent on an

endangered species.[4]

This guide offers a comprehensive technical overview of (-)-Ambroxide for researchers,

scientists, and professionals in drug development. It moves beyond a simple data summary to

explore the causality behind its synthesis, its analytical characterization, diverse applications,

and critical safety profile, providing a holistic understanding of this influential molecule.

Physicochemical Characteristics
(-)-Ambroxide is a crystalline solid at room temperature, possessing a unique and complex

organoleptic profile described as ambery, woody, musky, and even slightly salty.[1][5] Its

chemical structure and physical properties are fundamental to its performance, particularly its

low volatility and high substantivity, which are critical for its role as a fragrance fixative.[2][6]
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Property Value Source(s)

IUPAC Name

(3aR,5aS,9aS,9bR)-3a,6,6,9a-

Tetramethyldodecahydronapht

ho[2,1-b]furan

[1]

CAS Number 6790-58-5 [7]

Molecular Formula C₁₆H₂₈O [1][7]

Molar Mass 236.39 g/mol [1][7]

Appearance White crystalline solid [7][8][9]

Melting Point 74 - 77 °C [1][7]

Boiling Point
272 - 274 °C; 120 °C @ 1.40

mmHg
[1][7]

Density 0.939 g/cm³ at 25 °C [1][7][9]

Flash Point 161 °C [1][9]

Solubility

Insoluble in water; Soluble in

ethanol and common

perfumery solvents.

[1][6]

Optical Rotation
[α]²⁰/D = -26 ± 2° (c=1 in

CHCl₃)
[7]

Synthesis and Manufacturing
The industrial production of (-)-Ambroxide has evolved significantly, driven by the need for

stereochemical purity and sustainability. The chiral nature of the molecule is critical to its

desired scent profile, making enantioselective synthesis a primary focus.

The Cornerstone: Semi-Synthesis from Sclareol
The most established and commercially dominant route to (-)-Ambroxide begins with sclareol,

a diterpene alcohol extracted from the clary sage plant (Salvia sclarea).[1][3][10] This precursor

is ideal because its existing labdane carbon skeleton and stereocenters closely mirror that of
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the target molecule, simplifying the synthesis and ensuring the correct optically pure product.[3]

[11]

The traditional synthesis is a three-stage process:

Oxidative Degradation: Sclareol's side chain is oxidized to form sclareolide, a lactone. This

step effectively removes unnecessary carbons while forming a key intermediate.[1][10][11]

Reduction: The sclareolide lactone is then reduced to yield ambrodiol, a diol.[10][11]

Dehydration and Cyclization: Finally, ambrodiol undergoes acid-catalyzed dehydration, which

induces cyclization to form the stable furan ring of (-)-Ambroxide.[10][11]

Sclareol
(from Clary Sage)

Sclareolide
(Lactone)

 1. Oxidative Degradation Ambrodiol
(Diol)

 2. Reduction (-)-Ambroxide
 3. Dehydration &

 Cyclization 

Click to download full resolution via product page

Caption: Semi-synthetic pathway from Sclareol to (-)-Ambroxide.

While effective, this route has disadvantages, including the use of potentially toxic reagents and

the generation of waste.[12] This has prompted research into more environmentally friendly

"one-pot" syntheses, which aim to combine these steps using catalysts like quaternary

ammonium phosphomolybdate with hydrogen peroxide as a green oxidant.[12]

Alternative and Emerging Synthetic Routes
While sclareol is the primary precursor, other terpenoids have been explored as starting

materials, including β-ionone, farnesene, and labdanolic acid.[3][13] However, these routes

often result in racemic mixtures (e.g., Cetalox), which lack the specific olfactory character of the

pure (-)-enantiomer and may require challenging chiral resolution steps.[11]

More recently, "white biotechnology" has emerged as a sustainable frontier.[2] This involves

engineering microorganisms, such as yeast, to produce key intermediates like sclareol or

ambradiol from simple sugars.[13] These biosynthetic pathways offer a renewable and

potentially more carbon-efficient alternative to traditional chemical synthesis.[13][14]
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Analytical Methodologies
Rigorous analytical control is essential to ensure the purity, identity, and concentration of (-)-
Ambroxide in research and commercial products. A multi-step approach is typically employed.

Purity Assessment and Identification
Gas Chromatography-Mass Spectrometry (GC-MS) is the principal technique for analyzing (-)-
Ambroxide.

Causality: Its volatility and thermal stability make it perfectly suited for GC analysis. The

chromatographic separation resolves (-)-Ambroxide from impurities and isomers, while the

mass spectrometer provides a unique fragmentation pattern (a "fingerprint") for definitive

identification and quantification.

Step-by-Step GC-MS Protocol (General Workflow):

Sample Preparation: Dissolve a precise quantity of the crystalline material or formulated

product in a suitable volatile solvent (e.g., ethanol, hexane) to a known concentration.

Injection: Inject a small volume (typically 1 µL) of the sample into the GC inlet, which is

heated to ensure rapid vaporization.

Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary

column (e.g., a DB-5 or HP-5ms). The column's stationary phase separates compounds

based on their boiling points and polarity.

Detection & Ionization (MS): As compounds elute from the column, they enter the mass

spectrometer, where they are ionized (typically by electron impact).

Mass Analysis: The resulting charged fragments are separated by their mass-to-charge ratio,

generating a mass spectrum.

Data Analysis: The retention time from the chromatogram and the mass spectrum are

compared to a certified reference standard of (-)-Ambroxide for unambiguous identification

and purity calculation.
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Structural Elucidation and Quantification
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for

confirming the precise molecular structure and stereochemistry, ensuring the correct isomer

has been synthesized.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): For quantifying trace

amounts of (-)-Ambroxide or its metabolites in complex biological matrices like plasma, LC-

MS/MS offers superior sensitivity and selectivity.[15]

Sample Preparation

Instrumental Analysis

Data Processing

Dissolution in Solvent

Gas Chromatography (GC)
Separation

Mass Spectrometry (MS)
Detection & Identification

Compare Retention Time
& Mass Spectrum to Standard

Purity & Identity Confirmed

Click to download full resolution via product page

Caption: General analytical workflow for (-)-Ambroxide identification.
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Industrial and Research Applications
(-)-Ambroxide's unique properties make it a versatile tool across several industries.

Fragrance Industry
This is the primary application domain. (-)-Ambroxide serves two critical functions:

Signature Note: It imparts a radiant and persistent ambergris character, providing warmth,

depth, and elegance to a wide range of fragrance families.[4][5] Its effect is highly diffusive,

meaning it projects well and contributes to the fragrance's sillage (the trail it leaves).[2][5]

Fixative: Due to its high molecular weight and low volatility, it acts as an anchor for more

volatile top and middle notes, increasing the overall longevity of a perfume on skin and

fabric.[2][4][6] It has exceptional substantivity, lasting for over 400 hours on a smelling strip

and withstanding multiple wash cycles on textiles.[5][6] Typical usage levels in fine

fragrances range from 0.1% to over 5%.[4]

Flavor Industry
(-)-Ambroxide is recognized as Generally Recognized as Safe (GRAS) by the FDA for use as

a synthetic flavoring substance (FEMA No. 3471).[4] It is used in very low concentrations

(typically < 0.01-30 ppm) to add woody, piney, and tea-like nuances to beverages and other

food products.[1][4][5]

Pharmaceutical and Cosmetic Applications
Cosmetics: It is used as a skin conditioning agent in products like lotions and creams, valued

for its ability to potentially improve skin texture.[7]

Pharmaceuticals: Some sources note its use in formulations for respiratory treatments due to

potential mucolytic properties, which help in breaking down mucus.[7] This application area

warrants further investigation by drug development professionals.

Safety, Handling, and Regulatory Profile
A thorough understanding of the safety and handling requirements is paramount for

researchers and manufacturers.
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Toxicological Summary
(-)-Ambroxide exhibits low acute toxicity.[4] However, as with many fragrance materials, it can

cause skin and eye irritation, and it is classified as a combustible liquid.[16]

Toxicological Endpoint Value / Observation Source(s)

Acute Oral Toxicity (LD₅₀, rat) > 2 g/kg [4]

Carcinogenicity / Mutagenicity

No evidence of carcinogenicity

or mutagenicity. Not listed by

IARC, NTP, or OSHA as a

carcinogen.

[4][17]

Skin Sensitization
Possible but rare; classified as

a weak sensitizer.
[4]

GHS Hazard Statements

Harmful if swallowed; Causes

skin and serious eye irritation;

Combustible liquid.

[16]

Note: While many reports state it does not meet GHS hazard criteria, some safety data sheets

(SDS) provide warnings for irritation and combustibility, which should be heeded as a

precautionary measure.[16][18]

Handling and Storage Protocol
Handling: Wear appropriate personal protective equipment (PPE), including chemical-

resistant gloves and safety goggles.[8][16] Ensure adequate ventilation to avoid inhaling dust

or vapors.[16] Keep away from heat, sparks, and open flames.[16]

Storage: Store in tightly sealed, light-resistant containers in a cool, dry, and well-ventilated

area, ideally between 2°C and 25°C.[19] Protect from strong oxidizing agents, as they are

incompatible.[19]

Regulatory Status
(-)-Ambroxide is well-established within the global regulatory landscape.
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USA: Listed on the EPA TSCA inventory and affirmed as GRAS for flavor use by the FDA.[4]

[8]

Europe: Registered under EU REACH and complies with guidelines from the Scientific

Committee on Consumer Safety (SCCS).[4]

Fragrance Industry: Its use is regulated by the International Fragrance Association (IFRA) to

ensure safe concentration levels in consumer products.[19]

Conclusion
(-)-Ambroxide (CAS 6790-58-5) represents a triumph of chemical synthesis and

biotechnology, successfully replacing a rare natural product with a consistent, high-purity, and

ethically produced molecule. Its value is rooted in its unique olfactory profile and its exceptional

performance as a fragrance fixative. For scientists and researchers, its well-defined synthesis

from sclareol provides a classic case study in industrial organic chemistry, while emerging

biosynthetic routes offer exciting opportunities for sustainable manufacturing. With a well-

understood safety profile and broad regulatory acceptance, (-)-Ambroxide is poised to remain

an indispensable ingredient in the fragrance, flavor, and cosmetic industries for the foreseeable

future.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.scentspiracy.com/fragrance-ingredients/p/ambrox-super
https://www.scentspiracy.com/fragrance-ingredients/p/ambrox-super
https://www.chemimpex.com/products/33784
https://www.scimplify.com/ambroxide
https://www.scentree.co/en/Ambroxan%C2%AE.html
https://www.chemicalbook.com/synthesis/ambroxane.htm
https://patents.google.com/patent/CN105418566A/en
https://patents.google.com/patent/CN105418566A/en
https://www.researchgate.net/publication/308020076_One-pot_synthesis_of_--Ambrox
https://www.researchgate.net/publication/256859987_The_Synthesis_of_--AmbroxR_Starting_from_Labdanolic_Acid
https://www.researchgate.net/publication/380784004_A_Concise_Synthesis_of_--Ambrox
https://pmc.ncbi.nlm.nih.gov/articles/PMC12249730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12249730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12249730/
https://www.chemicalbull.com/images/product/MSDS-1763703280.pdf
https://www.chemicalbook.com/msds/Ambroxide.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ambroxide
https://wap.guidechem.com/encyclopedia/ambrox-dic14678.html
https://www.benchchem.com/product/b145951#ambroxide-cas-number-6790-58-5
https://www.benchchem.com/product/b145951#ambroxide-cas-number-6790-58-5
https://www.benchchem.com/product/b145951#ambroxide-cas-number-6790-58-5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145951?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

